Cas no 2411288-86-1 (2-Chloro-N-(2,2-dimethylbutyl)-N-(1-ethylpiperidin-4-yl)acetamide)

• Product Name: 2-Chloro-N-(2,2-dimethylbutyl)-N-(1-ethylpiperidin-4-yl)acetamide
• CAS No: 2411288-86-1
• MF: C₁₅H₂₉ClN₂O
• MW: 288.856563329697
• CID: 5357650
• PubChem ID: 154879409
• Update Time: 2025-06-08

2-Chloro-N-(2,2-dimethylbutyl)-N-(1-ethylpiperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,2-dimethylbutyl)-N-(1-ethylpiperidin-4-yl)acetamide
• Z4323330580

• Inchi： 1S/C15H29ClN2O/c1-5-15(3,4)12-18(14(19)11-16)13-7-9-17(6-2)10-8-13/h13H,5-12H2,1-4H3
• InChI Key： VEPMSWQBDMLAOQ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(C)(C)CC)C1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6

Additional information on 2-Chloro-N-(2,2-dimethylbutyl)-N-(1-ethylpiperidin-4-yl)acetamide

Compound CAS No 2411288-86-1: 2-Chloro-N-(2,2-Dimethylbutyl)-N-(1-Ethylpiperidin-4-Yl)Acetamide

Compound CAS No 2411288-86-1, also known as 2-Chloro-N-(2,2-Dimethylbutyl)-N-(1-Ethylpiperidin-4-Yl)Acetamide, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique chemical structure and potential for use in advanced materials and drug development.

The chemical structure of 2-Chloro-N-(2,2-Dimethylbutyl)-N-(1-Ethylpiperidin-4-Yl)Acetamide consists of a chlorinated acetamide group attached to a piperidine ring and a branched alkyl chain. This combination of functional groups provides the compound with versatile reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the field of medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to produce this compound using multi-step organic reactions. The key steps involve the chlorination of an acetamide derivative followed by nucleophilic substitution with the piperidine and alkyl groups. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production.

The application of CAS No 2411288-86-1 extends beyond traditional chemical synthesis. Recent advancements in material science have explored its use as a building block for creating advanced polymers and surfactants. Its ability to form stable amide bonds makes it an ideal candidate for developing high-performance materials with tailored properties.

In the pharmaceutical sector, this compound has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and neurology. Preclinical studies have demonstrated its potential to modulate key biological pathways associated with diseases, although further research is needed to establish its efficacy and safety profile.

The environmental impact of Compound CAS No 2411288-86-1 has also been a topic of interest. Researchers have investigated its biodegradation patterns under different environmental conditions, aiming to develop sustainable practices for its production and disposal. These studies are crucial for ensuring that the compound's use aligns with global sustainability goals.

In conclusion, CAS No 2411288-86-1 (2-Chloro-N-(2,2-Dimethylbutyl)-N-(1-Ethylpiperidin-4-Yl)Acetamide) represents a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, position it as a valuable tool for advancing scientific and technological progress.